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Compound of Interest

Compound Name: (4-Methoxycyclohexyl)methanol

CAS No.: 101869-74-3

Cat. No.: B3045096

Get Quote

An In-Depth Technical Guide to (4-Methoxycyclohexyl)methanol: Molecular Structure,

Properties, and Analysis

Introduction
(4-Methoxycyclohexyl)methanol is a saturated alicyclic alcohol characterized by a

cyclohexane scaffold bearing two distinct functional groups: a primary alcohol (-CH₂OH) and a

methoxy ether (-OCH₃). Its molecular formula is C₈H₁₆O₂ and it has a molecular weight of

approximately 144.21 g/mol [1][2]. The 1,4-disubstitution pattern on the cyclohexane ring gives

rise to stereoisomerism, a critical aspect of its chemistry. While not as extensively documented

as some related compounds like 4-Methylcyclohexanemethanol (MCHM), its bifunctional nature

—offering sites for both ether and alcohol chemistry—makes it a molecule of interest for

researchers in organic synthesis, medicinal chemistry, and materials science. This guide

provides a detailed examination of its molecular structure, physicochemical properties, and the

analytical methodologies required for its definitive characterization.
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The chemical identity and reactivity of (4-Methoxycyclohexyl)methanol are fundamentally

dictated by its three-dimensional structure. Understanding its core scaffold and the spatial

arrangement of its substituents is paramount for any application.

Core Structure and Conformational Analysis
The molecule is built upon a cyclohexane ring, which preferentially adopts a low-energy "chair"

conformation to minimize angular and torsional strain. The methoxy (-OCH₃) and

hydroxymethyl (-CH₂OH) groups are located at opposite ends of the ring in a 1,4-relationship.

In the chair conformation, substituents can occupy one of two positions: axial (perpendicular to

the ring's plane) or equatorial (in the plane of the ring). Equatorial positions are generally more

stable for larger substituent groups as they avoid 1,3-diaxial interactions, a form of steric

hindrance.

Diastereomerism: cis and trans Isomers
The 1,4-disubstitution pattern results in two distinct diastereomers: cis and trans.

trans Isomer: The two substituents are on opposite faces of the cyclohexane ring. In the

most stable chair conformation, both the methoxy and hydroxymethyl groups can occupy

equatorial positions, leading to a highly stable, low-energy state.

cis Isomer: The two substituents are on the same face of the ring. In any chair conformation,

one group must be axial while the other is equatorial. The ring will rapidly flip between two

chair forms, but the conformation where the bulkier group (hydroxymethyl) occupies the

equatorial position is generally favored.

The distinction between these isomers is not trivial; they are unique compounds with different

physical properties, spectroscopic signatures, and biological activities[3].

Caption: Chair conformations of trans and cis isomers.

Physicochemical Properties
A summary of the key computed and identifying properties for (4-
Methoxycyclohexyl)methanol is provided below. This data is essential for laboratory

handling, analytical method development, and computational modeling.
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Property Value Source

IUPAC Name
(4-

methoxycyclohexyl)methanol
PubChem[1]

Molecular Formula C₈H₁₆O₂ PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

CAS Number 101869-74-3 PubChem[1]

Canonical SMILES COC1CCC(CC1)CO PubChem[1]

InChIKey
NCHJRCMIGDFPBX-

UHFFFAOYSA-N
PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem

XLogP3-AA (logP) 0.9 PubChem[1]

GHS Hazard Classification

Warning: Causes skin irritation,

serious eye irritation, and may

cause respiratory irritation.

European Chemicals Agency

(ECHA)[1]

Spectroscopic and Analytical Characterization
Definitive structural elucidation and differentiation between the cis and trans isomers require a

suite of spectroscopic techniques. Each method provides a unique piece of the structural

puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for determining the detailed structure and stereochemistry of (4-
Methoxycyclohexyl)methanol.

¹H NMR: The proton NMR spectrum would reveal key signals: a singlet around 3.3 ppm for

the three methoxy (-OCH₃) protons, a doublet or triplet around 3.5 ppm for the two

hydroxymethyl (-CH₂OH) protons, and a broad multiplet between 1.0-2.2 ppm for the
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cyclohexane ring protons. The width and coupling constants of the protons at C1 and C4 (the

carbons bearing the substituents) are highly diagnostic of their axial or equatorial orientation,

allowing for unambiguous assignment of the cis and trans isomers.

¹³C NMR: The carbon spectrum would show eight distinct signals. The methoxy carbon

would appear around 56 ppm, the hydroxymethyl carbon around 68 ppm, and the

cyclohexane carbons in the 25-45 ppm range. The exact chemical shifts would differ slightly

but measurably between the two isomers.

2D NMR (COSY, HSQC): Techniques like COSY would confirm proton-proton couplings

within the ring, while HSQC would correlate each proton with its directly attached carbon,

enabling full assignment of the spectra[4].

Infrared (IR) Spectroscopy
IR spectroscopy is used to confirm the presence of key functional groups based on their

vibrational frequencies[5]. The IR spectrum of (4-Methoxycyclohexyl)methanol would be

characterized by:

A strong, broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H

stretching vibration of the primary alcohol group.

Multiple sharp absorption bands between 2850-3000 cm⁻¹ due to the C-H stretching of the

sp³ hybridized carbons in the cyclohexane ring and methyl groups.

A distinct C-O stretching band for the ether linkage around 1100 cm⁻¹ and another for the

primary alcohol around 1050 cm⁻¹[5].

Mass Spectrometry (MS)
Electron-Impact Mass Spectrometry (EI-MS) serves to confirm the molecular weight and

provides structural information through fragmentation patterns[5]. The mass spectrum should

show a molecular ion peak (M⁺) at m/z = 144. Subsequent fragmentation could involve the loss

of water (m/z = 126), a methoxy radical (m/z = 113), or a hydroxymethyl radical (m/z = 113),

providing further evidence for the proposed structure.
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Caption: A typical analytical workflow for compound characterization.

Synthetic Considerations
While specific, optimized synthetic procedures for (4-Methoxycyclohexyl)methanol are not

widely published, a plausible and logical pathway can be designed based on established

organic chemistry principles, similar to the synthesis of related molecules[6].

Proposed Synthetic Pathway
A robust synthesis can be envisioned starting from 4-oxocyclohexanecarboxylic acid. The

strategy involves protecting the carboxylic acid, reducing the ketone, methylating the resulting

alcohol, and finally reducing the protected acid to the target primary alcohol.
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Experimental Protocol (Hypothetical)
Step 1: Esterification of 4-Oxocyclohexanecarboxylic Acid

Dissolve 4-oxocyclohexanecarboxylic acid (1.0 eq) in methanol.

Add a catalytic amount of sulfuric acid (H₂SO₄).

Reflux the mixture for 4-6 hours until TLC analysis indicates completion.

Neutralize, extract with an organic solvent, and concentrate to yield methyl 4-

oxocyclohexanecarboxylate. Causality: This Fischer esterification protects the carboxylic

acid as a methyl ester, preventing it from reacting with subsequent reagents.

Step 2: Reduction of the Ketone

Dissolve the keto-ester from Step 1 in methanol or ethanol at 0 °C.

Add sodium borohydride (NaBH₄) (1.1 eq) portion-wise.

Stir for 1-2 hours until the reaction is complete.

Quench the reaction carefully with water, extract, and purify to yield methyl 4-

hydroxycyclohexanecarboxylate (as a mix of cis and trans isomers). Causality: NaBH₄ is a

mild reducing agent that selectively reduces the ketone to a secondary alcohol without

affecting the less reactive ester group.

Step 3: Williamson Ether Synthesis

Dissolve the hydroxy-ester from Step 2 in anhydrous THF.

Add sodium hydride (NaH) (1.2 eq) at 0 °C and stir for 30 minutes.

Add methyl iodide (CH₃I) (1.2 eq) and allow the reaction to warm to room temperature

overnight.

Quench with water, extract, and purify to obtain methyl 4-methoxycyclohexanecarboxylate.

Causality: This classic ether synthesis first forms an alkoxide with a strong base (NaH),
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which then acts as a nucleophile to displace iodide from CH₃I, forming the desired methoxy

group.

Step 4: Reduction of the Ester

Dissolve the methoxy-ester from Step 3 in anhydrous THF or diethyl ether.

Add the solution dropwise to a suspension of lithium aluminum hydride (LiAlH₄) (1.5 eq) in

the same solvent at 0 °C.

Stir for 2-4 hours.

Perform a sequential Fieser workup (water, then NaOH solution, then water), filter the

aluminum salts, and concentrate the filtrate.

Purify the crude product via column chromatography to separate the cis and trans isomers of

(4-Methoxycyclohexyl)methanol. Causality: LiAlH₄ is a powerful reducing agent required to

reduce the stable ester functional group to a primary alcohol.

Conclusion
(4-Methoxycyclohexyl)methanol is a structurally well-defined bifunctional molecule whose

chemistry is dominated by its cyclohexane framework and the stereochemical relationship

between its methoxy and hydroxymethyl groups. The existence of stable and separable cis and

trans diastereomers is its most significant structural feature. While detailed application data is

sparse, its architecture makes it a valuable building block for creating more complex molecules.

The analytical techniques and synthetic strategies outlined in this guide provide a

comprehensive framework for researchers and drug development professionals to confidently

synthesize, characterize, and utilize this versatile compound in their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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